Cas no 1785352-43-3 (1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1785352-43-3
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6398769
• PubChem ID: 105483689
• Update Time: 2025-06-09

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1861584
• 1785352-43-3
• 1-[difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid
• 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H12F2O2/c13-12(14,9-5-2-1-3-6-9)11(10(15)16)7-4-8-11/h1-3,5-6H,4,7-8H2,(H,15,16)
• InChI Key： GQKTWEBANIVQGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1785352-43-3)

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1785352-43-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including but not limited to, anti-inflammatory and anti-cancer treatments. The purpose of this article is to provide a comprehensive overview of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid is a cyclic carboxylic acid with a difluorophenylmethyl substituent. The compound's molecular formula is C₁₂H₁₀F₂O₂, and its molecular weight is approximately 220.20 g/mol. The presence of the difluorophenylmethyl group imparts unique chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for the compound's potential use in drug development, as they can influence its pharmacokinetic and pharmacodynamic profiles.

The cyclobutane ring in 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid is a four-membered ring that introduces significant ring strain, which can affect the compound's reactivity and conformational flexibility. This strain can be leveraged to design molecules with specific biological activities, making it an attractive scaffold for medicinal chemists.

Synthesis Methods

The synthesis of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid has been explored using various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of a difluorophenylmethyl halide with a cyclobutanone derivative, followed by carboxylation to introduce the carboxylic acid functionality. Another method involves the use of transition-metal-catalyzed cross-coupling reactions to construct the difluorophenylmethyl group on the cyclobutane ring.

A recent study published in the Journal of Organic Chemistry reported a highly efficient and scalable synthesis of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid. The researchers utilized a palladium-catalyzed arylation reaction followed by a selective carboxylation step to achieve high yields and purity. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

Biological Activities and Applications

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid has shown promising biological activities in several preclinical studies. One of the most notable applications is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid has also been investigated for its anti-cancer effects. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

A recent study published in Cancer Research explored the anti-cancer activity of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid. The researchers found that this compound could selectively target cancer stem cells, which are known to be resistant to conventional chemotherapy. This selective targeting could potentially reduce side effects associated with current cancer treatments while improving therapeutic outcomes.

Clinical Trials and Future Directions

The promising preclinical results of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. These trials are focusing on both inflammatory diseases and cancer indications.

In parallel with clinical trials, ongoing research aims to optimize the pharmacological properties of 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid. This includes efforts to improve its solubility, bioavailability, and metabolic stability. Computational methods such as molecular dynamics simulations are being used to predict how structural modifications might affect these properties.

The future directions for research on 1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid include exploring its potential synergistic effects with other drugs and developing combination therapies. Additionally, there is interest in investigating its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders.

Conclusion

1-[Difluoro(phenyl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1785352-43-3) is a promising compound with unique chemical properties that make it an attractive candidate for drug development. Its potential applications in anti-inflammatory and anti-cancer treatments have been supported by preclinical studies, and ongoing clinical trials are expected to provide further insights into its safety and efficacy in humans. As research continues to advance, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.